Cas no 2228594-32-7 ({1-(6-fluoropyridin-3-yl)methylcyclopropyl}methanamine)

• Product Name: {1-(6-fluoropyridin-3-yl)methylcyclopropyl}methanamine
• CAS No: 2228594-32-7
• MF: C₁₀H₁₃FN₂
• MW: 180.222025632858
• CID: 6461772
• PubChem ID: 165624428
• Update Time: 2025-05-20

{1-(6-fluoropyridin-3-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(6-fluoropyridin-3-yl)methylcyclopropyl}methanamine
• 2228594-32-7
• {1-[(6-fluoropyridin-3-yl)methyl]cyclopropyl}methanamine
• EN300-1796186

• Inchi： 1S/C10H13FN2/c11-9-2-1-8(6-13-9)5-10(7-12)3-4-10/h1-2,6H,3-5,7,12H2
• InChI Key： XMMLVXSZRGGADY-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)CC1(CN)CC1

Computed Properties

• Exact Mass: 180.10627659g/mol
• Monoisotopic Mass: 180.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų

Additional information on {1-(6-fluoropyridin-3-yl)methylcyclopropyl}methanamine

Research Brief on {1-(6-fluoropyridin-3-yl)methylcyclopropyl}methanamine (CAS: 2228594-32-7) in Chemical Biology and Pharmaceutical Applications

The compound {1-(6-fluoropyridin-3-yl)methylcyclopropyl}methanamine (CAS: 2228594-32-7) has recently emerged as a promising candidate in chemical biology and pharmaceutical research. This molecule, characterized by its unique fluoropyridinyl and cyclopropylmethanamine moieties, has drawn significant attention due to its potential applications in drug discovery, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its synthesis, pharmacological properties, and therapeutic potential, positioning it as a key focus in the development of novel bioactive compounds.

Recent research efforts have focused on the synthesis and optimization of {1-(6-fluoropyridin-3-yl)methylcyclopropyl}methanamine, with particular emphasis on its stereochemistry and purity. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize the compound. These studies have confirmed its structural integrity and provided insights into its stability under various conditions, which is critical for its potential use in pharmaceutical formulations.

Pharmacological evaluations of {1-(6-fluoropyridin-3-yl)methylcyclopropyl}methanamine have revealed its affinity for several neurotransmitter receptors, including serotonin and dopamine receptors. In vitro assays demonstrated its ability to modulate receptor activity at nanomolar concentrations, suggesting its potential as a lead compound for the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease. Furthermore, preliminary in vivo studies in rodent models have shown promising results in terms of bioavailability and blood-brain barrier penetration, highlighting its suitability for CNS-targeted therapies.

The mechanism of action of {1-(6-fluoropyridin-3-yl)methylcyclopropyl}methanamine is currently under investigation. Computational modeling and molecular docking studies suggest that its fluoropyridinyl group plays a crucial role in binding to receptor active sites, while the cyclopropylmethanamine moiety contributes to its metabolic stability. These findings are supported by recent structure-activity relationship (SAR) studies, which have identified key structural features necessary for optimal receptor interaction and minimal off-target effects.

In addition to its neurological applications, {1-(6-fluoropyridin-3-yl)methylcyclopropyl}methanamine has shown potential in oncology research. Recent studies have explored its role as a small-molecule inhibitor of specific protein kinases involved in cancer cell proliferation. Early-stage cell-based assays indicate that the compound can induce apoptosis in certain cancer cell lines, though further research is needed to elucidate its precise mechanism and evaluate its efficacy in more complex biological systems.

The safety profile of {1-(6-fluoropyridin-3-yl)methylcyclopropyl}methanamine is currently being assessed through comprehensive toxicological studies. Initial results from acute and subchronic toxicity tests in animal models suggest a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, long-term toxicity studies and human clinical trials will be necessary to fully establish its safety for potential therapeutic use.

Looking ahead, researchers are focusing on the development of derivatives and analogs of {1-(6-fluoropyridin-3-yl)methylcyclopropyl}methanamine to optimize its pharmacological properties. Recent patent filings indicate growing commercial interest in this compound and its related structures, with potential applications spanning multiple therapeutic areas. The compound's versatility and promising preliminary data position it as a significant focus for future drug discovery efforts in both academic and industrial settings.

In conclusion, {1-(6-fluoropyridin-3-yl)methylcyclopropyl}methanamine (CAS: 2228594-32-7) represents an exciting development in chemical biology and pharmaceutical research. Its unique structural features, combined with promising pharmacological activity and safety profile, make it a compelling candidate for further investigation. As research progresses, this compound may pave the way for novel therapeutic interventions in neurological disorders and potentially other disease areas.